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Compound of Interest

Compound Name: Basic Yellow 87

Cat. No.: B1141925 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe working environment and

minimizing environmental impact. This guide provides detailed, step-by-step procedures for the

safe disposal of Basic Yellow 87, a synthetic dye used in various applications, including as a

hair colorant.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Basic Yellow 87 with

appropriate care. Always consult the Safety Data Sheet (SDS) for the most comprehensive

safety information.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

Ventilation: Handle Basic Yellow 87 in a well-ventilated area, preferably within a chemical

fume hood, to prevent the inhalation of any dust or aerosols.

Spill Management: In the event of a spill, absorb the material with an inert solid such as clay,

sand, or diatomaceous earth.[1] Collect the spilled material and place it in a designated,

labeled waste container.[1] Ventilate the area of the spill.[1]

II. Step-by-Step Disposal Procedure
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The following procedure outlines the recommended steps for the disposal of Basic Yellow 87

waste in a laboratory setting. This process is designed to comply with general chemical waste

regulations. Always adhere to your institution's specific waste disposal guidelines and local

regulations.

Waste Segregation:

Do not mix Basic Yellow 87 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Solid waste (e.g., contaminated gloves, weighing papers, paper towels) should be

collected separately from liquid waste.

Waste Container Selection and Labeling:

Use a dedicated, sealable, and chemically compatible waste container for Basic Yellow 87

waste. The container should be in good condition and free of leaks.

Clearly label the waste container with "Hazardous Waste," the full chemical name "Basic

Yellow 87," and any other identifiers required by your institution.

Collection of Solid Waste:

Place all solid materials contaminated with Basic Yellow 87, including used PPE and spill

cleanup materials, into the designated solid waste container.

Ensure the container is securely sealed after each addition of waste.

Collection of Liquid Waste:

For solutions containing Basic Yellow 87, pour the waste into a designated liquid waste

container.

Avoid overfilling the container; a general rule is to fill it to no more than 80% of its capacity.

Securely cap the container when not in use.

Storage of Waste:
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Store the sealed waste containers in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Arranging for Pickup and Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, as indicated on the label.

III. Chemical and Physical Properties
The following table summarizes key quantitative data for Basic Yellow 87.

Property Value

Molecular Formula C15H19N3O4S

Molecular Weight 337.4 g/mol

Appearance Yellow solid

Melting Point 140°C (decomposes)[2]

Water Solubility 40 g/L at 20°C[2]

Log Pow -1.69[2][3]

Acute Dermal LD50 (Rat) >2000 mg/kg bw[4][5]

IV. Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Basic Yellow 87.
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Basic Yellow 87 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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